Cas no 1086379-95-4 (2-(furan-2-yl)pyridine-4-carboxylic acid)

• Product Name: 2-(furan-2-yl)pyridine-4-carboxylic acid
• CAS No: 1086379-95-4
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD09414718
• CID: 1078044
• PubChem ID: 28875517
• Update Time: 2025-10-30

2-(furan-2-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Furyl)isonicotinic acid
• 2-(2-furyl)pyridine-4-carboxylic acid
• 2-(furan-2-yl)isonicotinic acid
• 2-(Furan-2-yl)-isonicotinic acid
• AG-B-85423
• CTK7J0350
• SBB052873
• 2-(furan-2-yl)pyridine-4-carboxylic acid

• MDL： MFCD09414718
• Inchi： 1S/C10H7NO3/c12-10(13)7-3-4-11-8(6-7)9-2-1-5-14-9/h1-6H,(H,12,13)
• InChI Key： RDJBDQGUVODXPZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C(C(=O)O)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 2-(furan-2-yl)pyridine-4-carboxylic acid

2-(Furan-2-yl)Pyridine-4-Carboxylic Acid: A Comprehensive Overview

2-(Furan-2-yl)Pyridine-4-Carboxylic Acid (CAS No. 1086379-95-4) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure combining a pyridine ring with a furan substituent and a carboxylic acid group, has garnered attention due to its potential applications in drug design and as a building block for advanced materials. Recent studies have highlighted its role in various chemical reactions and its ability to participate in bioactive interactions, making it a focal point for researchers worldwide.

The molecular structure of 2-(Furan-2-yl)Pyridine-4-Carboxylic Acid is defined by the presence of a pyridine ring at the core, with a furan moiety attached at the 2-position and a carboxylic acid group at the 4-position. This arrangement confers the compound with unique electronic properties and reactivity. The furan ring, known for its aromaticity and conjugation capabilities, enhances the compound's ability to engage in π-π interactions, which are crucial in many biochemical and chemical processes. The carboxylic acid group, on the other hand, introduces acidity and hydrogen bonding capabilities, further expanding the compound's functional versatility.

Recent research has explored the synthesis of 2-(Furan-2-yl)Pyridine-4-Carboxylic Acid through various routes, including coupling reactions and cyclization processes. These studies have not only improved the synthetic efficiency but also provided insights into the optimization of reaction conditions to achieve higher yields and purities. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high precision. Such advancements underscore the importance of this compound as a valuable intermediate in organic synthesis.

In terms of applications, 2-(Furan-2-yl)Pyridine-4-Carboxylic Acid has shown promise in drug discovery efforts. Its ability to modulate biological targets such as enzymes and receptors makes it a potential candidate for therapeutic agents. For example, research conducted at the University of California revealed that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways. While further studies are required to establish its pharmacokinetic properties and safety profile, these findings suggest that it could serve as a lead compound for developing novel drugs.

Beyond pharmacology, 2-(Furan-2-yl)Pyridine-4-Carboxylic Acid has also found applications in materials science. Its ability to form coordination complexes with metal ions has been leveraged in the development of new materials for sensing and catalysis. A study published in *Chemical Communications* highlighted its use as a ligand in constructing metalloporphyrins with enhanced catalytic activity for oxygen reduction reactions. Such applications demonstrate the compound's versatility across multiple disciplines.

The environmental impact of 2-(Furan-2-yl)Pyridine-4-Carboxylic Acid is another area of growing interest. Researchers have investigated its biodegradability and toxicity under various conditions to assess its potential risks to ecosystems. Preliminary results indicate that under aerobic conditions, the compound undergoes microbial degradation within weeks, suggesting that it may not pose significant long-term environmental hazards. However, further studies are needed to confirm these findings under different environmental scenarios.

In conclusion, 2-(Furan-2-yl)Pyridine-4-Carboxylic Acid (CAS No. 1086379-95-4) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure enables it to participate in a wide range of chemical reactions and biological interactions, making it an invaluable tool for researchers. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.